![molecular formula C12H10N2O2 B034755 Ethyl 5-cyanoindole-2-carboxylate CAS No. 105191-13-7](/img/structure/B34755.png)
Ethyl 5-cyanoindole-2-carboxylate
Overview
Description
Ethyl 5-cyanoindole-2-carboxylate is a compound of interest in organic chemistry due to its potential applications in various chemical reactions and molecular studies. While specific research on this compound is limited, insights can be drawn from related compounds in the indole and cyanoindole families.
Synthesis Analysis
- Synthesis Techniques : Similar compounds, such as Ethyl 5-chloro-3-phenylindole-2-carboxylate, have been synthesized through methods involving acylation and cyclization processes. These methods typically involve intermediate steps and careful control of reaction conditions (Fürstner, Hupperts, & Seidel, 2003).
Molecular Structure Analysis
- Crystal Structure : The molecular and crystal structures of related compounds have been determined using X-ray diffraction methods. For instance, Ethyl 5-amino-1-[(5'-methyl-1'-t-butyl-4'-pyrazolyl)carbonyl] -3-methylthio-1H-pyrazole-4-carboxylate has a monoclinic crystal structure with specific unit cell parameters (Minga, 2005).
Chemical Reactions and Properties
- Chemical Reactivity : Research on similar compounds, like Ethyl 5-oxo-3-arylamino-2,5-dihydroisoxazole-4-carboxylates, shows they can undergo reactions such as intramolecular cyclization to form imidazopyrimidine and aminoindole derivatives (Marjani & Khalafy, 2010).
- Reaction Conditions : Specific conditions, such as the presence of thallium trinitrate, can lead to the rearrangement and transformation of related compounds like Ethyl acylindole-2-carboxylates (Tani et al., 1994).
Scientific Research Applications
Synthesis of Biologically Active Compounds : It's used in synthesizing new 1,3,4-oxadiazolyl nitroindoles, some with anti-inflammatory activity (Narayana et al., 2005). Another study highlights its role in the synthesis of benzocarbazoloquinones, compounds with potential biological applications (Rajeswaran & Srinivasan, 1994).
Chemical Synthesis : It's utilized in the synthesis of anilines and derivatives, fundamental in chemical research (Gassman & Bergen, 2003). Additionally, it serves in synthesizing indoles and related compounds, crucial in various chemical reactions (Murakami et al., 1985).
Medicinal Chemistry : Ethyl 5-cyanoindole-2-carboxylate can be transformed into imidazopyrimidine and aminoindole derivatives through intramolecular cyclization, which are significant in medicinal chemistry (Marjani & Khalafy, 2010). Derivatives of this compound have been found to efficiently inhibit human 5-lipoxygenase, a key enzyme in pro-inflammatory leukotrienes biosynthesis (Peduto et al., 2014).
Cancer Research : One of its derivatives, Ethyl 2-methyl-2,3-butadienoate, is used in synthesizing compounds for potential treatment of cancers with multiple drug resistance (Das et al., 2009). Additionally, another study found its potent cytotoxic effect on colon cancer cell lines (Mohamed et al., 2020).
Fluorescence and Polymer Studies : It's also noted for novel fluorescence properties in certain derivatives (Pusheng, 2009), and in the electropolymerization of 5-cyanoindole leading to the formation of polymeric species (Mackintosh et al., 1995).
Antimicrobial Studies : It's an intermediate in chemical reactions with applications in antimicrobial studies (Desai et al., 2019).
Safety and Hazards
Mechanism of Action
Target of Action
Ethyl 5-cyanoindole-2-carboxylate is a derivative of indole . Indole derivatives have been found to bind with high affinity to multiple receptors , which makes them useful in developing new therapeutic derivatives.
Mode of Action
Indole derivatives are known to interact with their targets and cause changes that result in various biological activities . These activities include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Biochemical Pathways
Indole derivatives are known to affect various biochemical pathways due to their broad-spectrum biological activities .
Pharmacokinetics
It is known to have high gi absorption and is bbb permeant . . These properties can impact the bioavailability of the compound.
Result of Action
Indole derivatives are known to have various biological activities, which suggest that they can have diverse molecular and cellular effects .
Biochemical Analysis
Cellular Effects
Indole derivatives have been shown to have a broad spectrum of biological activities , suggesting that Ethyl 5-cyanoindole-2-carboxylate may also influence cell function in various ways.
Molecular Mechanism
Indole derivatives are known to exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
properties
IUPAC Name |
ethyl 5-cyano-1H-indole-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N2O2/c1-2-16-12(15)11-6-9-5-8(7-13)3-4-10(9)14-11/h3-6,14H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VZSOXWAHGVEQOT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC2=C(N1)C=CC(=C2)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80405796 | |
Record name | Ethyl 5-cyanoindole-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80405796 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
105191-13-7 | |
Record name | Ethyl 5-cyanoindole-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80405796 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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